Cas no 15474-63-2 (Dysprosium(III) iodide)

• Product Name: Dysprosium(III) iodide
• CAS No: 15474-63-2
• MF: DyI₃
• MW: 543.213417053223
• MDL: MFCD00016072
• CID: 87552
• PubChem ID: 24866850
• Update Time: 2025-05-26

Dysprosium(III) iodide Chemical and Physical Properties

Names and Identifiers

• Dysprosium(III) iodide
• DYSPROSIUM IODIDE
• dysprosium(3+),triiodide
• Dysprosium triiodide
• Dysprosium iodide (DyI3)
• DTXSID50935055
• EINECS 239-493-4
• dysprosium(3+);triiodide
• NS00084712
• AKOS025294597
• 15474-63-2
• RZQFCZYXPRKMTP-UHFFFAOYSA-K
• dysprosium(3+) triiodide

• MDL： MFCD00016072
• Inchi： 1S/Dy.3HI/h;3*1H/q+3;;;/p-3
• InChI Key： RZQFCZYXPRKMTP-UHFFFAOYSA-K
• SMILES： [Dy+3].[I-].[I-].[I-]

Computed Properties

• Exact Mass: 544.64300
• Monoisotopic Mass: 544.643
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Yellow green hexagonal crystals
• Density: g/cm3
• Melting Point: 955 ºC
• Boiling Point: 1320°C
• Flash Point: No data available
• Water Partition Coefficient: Soluble in water.
• PSA: 0.00000
• LogP: 2.65710
• Sensitiveness: Hygroscopic
• Solubility: Not determined
• Vapor Pressure: No data available

Dysprosium(III) iodide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H317,H361
• Warning Statement： P280
• WGK Germany：3
• Hazard Category Code： R63;R42/43
• Safety Instruction： S22; S26; S36
• Hazardous Material Identification：
• Risk Phrases：R42/43
• TSCA：Yes
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Lanthanide salts Lanthanide iodides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Dysprosium(III) iodide

Dysprosium(III) Iodide: A Comprehensive Overview

Dysprosium(III) iodide, also known as Dysprosium(III) iodide with the CAS number 15474-63-2, is a rare-earth compound that has garnered significant attention in various scientific and industrial applications. This compound, represented by the chemical formula DyI₃, is a key material in the field of rare-earth chemistry and materials science. Recent advancements in research have further highlighted its potential in areas such as magnetic materials, optoelectronics, and catalysis.

The synthesis of Dysprosium(III) iodide involves the reaction of dysprosium metal with iodine under controlled conditions. This process ensures the formation of high-purity Dysprosium(III) iodide, which is crucial for its application in specialized industries. The compound exhibits a crystalline structure with unique electronic and magnetic properties, making it a valuable material for advanced technologies.

One of the most notable applications of Dysprosium(III) iodide is in the development of rare-earth magnets. These magnets, which are critical components in industries such as electronics, automotive, and renewable energy, rely on the exceptional magnetic properties of Dysprosium(III) iodide. Recent studies have demonstrated that Dysprosium(III) iodide can significantly enhance the performance of permanent magnets by improving their coercivity and energy product.

In addition to its magnetic applications, Dysprosium(III) iodide has also found use in optoelectronic devices. Its ability to emit light under specific conditions makes it a promising candidate for applications in light-emitting diodes (LEDs) and laser technology. Researchers have explored the potential of Dysprosium(III) iodide in creating efficient and long-lasting light sources, which could revolutionize the lighting industry.

The catalytic properties of Dysprosium(III) iodide have also been a focus of recent investigations. Studies have shown that this compound can act as an effective catalyst in various chemical reactions, including those involved in the synthesis of organic compounds and the production of fine chemicals. Its unique catalytic behavior is attributed to its ability to stabilize reactive intermediates during the reaction process.

Moreover, Dysprosium(III) iodide plays a significant role in nuclear technology. Its ability to capture neutrons makes it a valuable material in nuclear reactors and related applications. Recent advancements in nuclear energy research have highlighted the potential of Dysprosium(III) iodide in improving the safety and efficiency of nuclear power generation.

The environmental impact of Dysprosium(III) iodide has also been a topic of interest among researchers. Efforts are being made to develop sustainable methods for its production and recycling to minimize its environmental footprint. These initiatives align with global trends toward green chemistry and sustainable materials development.

In conclusion, Dysprosium(III) iodide (CAS No. 15474-63-2) is a versatile compound with a wide range of applications across various industries. Its unique properties make it an essential material for advancing modern technologies, from magnetic devices to optoelectronics and catalysis. As research continues to uncover new potential uses for Dysprosium(III) iodide, its role in shaping future innovations is expected to grow significantly.